Trihexyltetradecylphosphonium dicyanamide
Overview
Description
Synthesis Analysis
The synthesis of trihexyltetradecylphosphonium dicyanamide involves anion metathesis using sodium octylsulfosuccinate salt. The molecular structure of the synthesized ionic liquid (IL) was confirmed using techniques such as 1H NMR and elemental analysis, ensuring the accurate formation of the desired compound (Ziyada et al., 2011).
Molecular Structure Analysis
Molecular dynamics studies have provided insights into the structural morphology of trihexyltetradecylphosphonium dicyanamide under different pressures. These studies reveal how the IL's microscopic structure responds to external pressures, highlighting the resilience and adaptability of its molecular arrangement (Sharma et al., 2016).
Chemical Reactions and Properties
Trihexyltetradecylphosphonium dicyanamide demonstrates interesting reactivity under various conditions. For instance, trihexyl(tetradecyl)phosphonium chloride, a related compound, undergoes rapid deuterium exchange in deuterated solvents, showcasing the IL's reactive nature under basic conditions and its potential in synthesis applications (Tseng et al., 2007).
Physical Properties Analysis
The physical properties of trihexyltetradecylphosphonium dicyanamide, such as density, viscosity, and refractive index, have been studied extensively. These properties are influenced by temperature and provide a comprehensive understanding of the IL's behavior in different environments. The density and refractive index of this IL, in particular, show a linear decrease with increasing temperature, which is crucial for applications that involve temperature variations (Ziyada et al., 2011).
Chemical Properties Analysis
The chemical properties of trihexyltetradecylphosphonium dicyanamide, such as its solubility, reactivity, and interaction with other compounds, are vital for its application in separation processes and other chemical reactions. Studies have demonstrated its potential in extracting organic compounds, indicating its utility in separation technologies and its effective role as an extraction solvent (Kabane & Redhi, 2019).
Scientific Research Applications
Lubricant Applications
Trihexyltetradecylphosphonium dicyanamide has been evaluated for its potential as a novel lubricant oil and lubricant additive. Studies have shown that it exhibits better lubricities compared to conventional ionic liquids. Additionally, it undergoes tribo-decomposition on worn surfaces, suggesting its suitability for lubrication applications (Kawada, Sasaki, & Miyatake, 2021).
Separation Processes
This ionic liquid has been assessed as an effective extraction solvent for organic compounds. Research involving activity coefficients at infinite dilution measurements using the gas-liquid chromatography (GLC) method indicates its potential in various types of separation problems, such as heptane/thiophene, water/butanol, and heptane/benzene separations (Kabane & Redhi, 2019).
Material Science
Trihexyltetradecylphosphonium dicyanamide has been used as a functional additive in the production of nanostructured thermosets. These materials display enhanced mechanical properties and higher thermal stability, indicating its potential in the development of advanced polymeric materials (Livi et al., 2014).
Supercapacitor Application
Its use as an electrolyte for supercapacitors has been investigated, demonstrating that it can enhance the capacitance values and improve the cyclability of supercapacitors. This application highlights its role in advancing energy storage technologies (Frąckowiak, Lota, & Pernak, 2005).
Metal Extraction
The ionic liquid has been used for the extraction of metals such as Rh(iii) and Pd(ii) from acidic solutions, indicating its applicability in metal recovery and separation processes (Svecova, Papaiconomou, & Billard, 2016).
Environmental Remediation
Studies have shown its effectiveness in the extraction of phenolic compounds for environmental remediation purposes, demonstrating its potential as a separation agent in environmental applications (Deng et al., 2011).
Biomedical Applications
Research into its use in modifying biomedical-grade poly(vinyl chloride) has been conducted. These studies explore its potential to improve the chemical, physical, and biological properties of PVC for biomedical applications (Dias et al., 2012).
Safety And Hazards
properties
IUPAC Name |
cyanoiminomethylideneazanide;trihexyl(tetradecyl)phosphanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H68P.C2N3/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;3-1-5-2-4/h5-32H2,1-4H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOMOOBQQQGXLGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC[P+](CCCCCC)(CCCCCC)CCCCCC.C(=[N-])=NC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H68N3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6049351 |
Source
|
| Record name | Trihexyltetradecylphosphonium dicyanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6049351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
549.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trihexyltetradecylphosphonium dicyanamide | |
CAS RN |
701921-71-3 |
Source
|
| Record name | Trihexyltetradecylphosphonium dicyanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6049351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetradecyl(trihexyl) phosphonium dicyanamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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